Cas no 1261926-98-0 (2-Methoxy-4-(4-methylthiophenyl)phenol)

• Product Name: 2-Methoxy-4-(4-methylthiophenyl)phenol
• CAS No: 1261926-98-0
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• MDL: MFCD18315134
• CID: 5187731
• Update Time: 2026-03-05

2-Methoxy-4-(4-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-4-(4-METHYLTHIOPHENYL)PHENOL
• 2-Methoxy-4-(4-methylthiophenyl)phenol

• MDL： MFCD18315134
• Inchi： 1S/C14H14O2S/c1-16-14-9-11(5-8-13(14)15)10-3-6-12(17-2)7-4-10/h3-9,15H,1-2H3
• InChI Key： PDFYPBBFFMSDCR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(=C(C=1)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 3
• Topological Polar Surface Area: 54.8

Additional information on 2-Methoxy-4-(4-methylthiophenyl)phenol

2-Methoxy-4-(4-methylthiophenyl)phenol

2-Methoxy-4-(4-methylthiophenyl)phenol, also known by its CAS number 1261926-98-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a methoxy group at position 2 and a 4-methylthiophenyl substituent at position 4 on the phenol ring, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, particularly in the context of inflammatory and oxidative stress responses.

The synthesis of 1261926-98-0 involves a multi-step process that typically begins with the preparation of the phenol derivative. Researchers have employed various methodologies, including Suzuki coupling and nucleophilic aromatic substitution, to achieve high yields and purity. The incorporation of the methoxy group enhances the molecule's solubility and bioavailability, making it a promising candidate for therapeutic interventions. Recent advancements in catalytic systems have further optimized the synthesis process, reducing production costs and environmental impact.

One of the most intriguing aspects of 2-Methoxy-4-(4-methylthiophenyl)phenol is its ability to interact with cellular signaling pathways. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel class of anti-inflammatory drugs with reduced side effects compared to conventional therapies. Furthermore, its antioxidant properties make it a valuable addition to skincare products aimed at combating oxidative stress-induced aging.

The structural uniqueness of 1261926-98-0 lies in its ability to form hydrogen bonds and π–π interactions, which are critical for its biological activity. Computational modeling has played a pivotal role in understanding these interactions, providing insights into how the molecule binds to target proteins. For instance, molecular docking studies have revealed that the methoxy group facilitates binding to specific pockets on inflammatory enzyme receptors, enhancing its therapeutic efficacy.

In terms of applications, 2-Methoxy-4-(4-methylthiophenyl)phenol has shown promise in both pharmaceutical and cosmetic industries. Its anti-inflammatory and antioxidant properties make it a versatile compound for developing topical treatments for conditions such as acne, eczema, and psoriasis. Additionally, ongoing research explores its potential as a neuroprotective agent, with early results indicating its ability to mitigate oxidative damage in neuronal cells.

From an environmental perspective, the biodegradability of 1261926-98-0 has been evaluated under simulated environmental conditions. Studies suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 2-Methoxy-4-(4-methylthiophenyl)phenol (CAS No: 1261926-98-0) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within pharmacology and materials science.